N-(1,3-dioxoisoindol-4-yl)-4-methylsulfonylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(1,3-dioxoisoindol-4-yl)-4-methylsulfonylbenzamide” is a chemical compound that has potential implications for various fields of research and industry. It is an impurity of Apremilast, which is an oral phosphodiesterase 4 inhibitor used for treating psoriatic arthritis .
Synthesis Analysis
The synthesis of this compound derivatives involves several steps of substitution, click reaction, and addition reaction . These reactions involve simple work-up with high yields . The green and eco-friendly synthetic method has been developed for the synthesis of N-(1,3-dioxo-2-phenylisoindolin-4-yl)acetamide derivatives under catalyst-free conditions .Molecular Structure Analysis
The molecular structure of “this compound” has been confirmed by 1H and 13C NMR, IR, UV spectroscopy, and X-ray crystallography . The crystal undergoes a reversible phase transition between 173 and 293 K .Chemical Reactions Analysis
The chemical reactions of “this compound” involve several steps of substitution, click reaction, and addition reaction . These reactions are carried out under catalyst-free conditions using water as an eco-friendly solvent .Scientific Research Applications
Organic Synthesis
N-(1,3-dioxoisoindol-4-yl)-4-methylsulfonylbenzamide and its derivatives have been explored in the context of organic synthesis, particularly in the development of novel synthetic routes and methodologies. For example, Liu et al. (2020) developed a 1,4-dioxane-mediated hydroxylhydrative aza-cyclization of 2-alkynylbenzamide for the synthesis of 3-hydroxylisoindolin-1-ones, demonstrating an environmentally friendly and efficient approach to these valuable compounds (Liu et al., 2020).
Medicinal Chemistry
In medicinal chemistry, derivatives of this compound have been synthesized and evaluated for various biological activities. For instance, Patel and Dhameliya (2010) synthesized a series of N-(5-benzylidene-4-oxo-2-substituted phenylthiazolidin-3-yl)-5-((1,3-dioxoisoindolin-2-yl) methyl)-2-hydroxybenzamides and evaluated their antibacterial and antifungal activities, indicating potential as antimicrobial agents (Patel & Dhameliya, 2010).
properties
IUPAC Name |
N-(1,3-dioxoisoindol-4-yl)-4-methylsulfonylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O5S/c1-24(22,23)10-7-5-9(6-8-10)14(19)17-12-4-2-3-11-13(12)16(21)18-15(11)20/h2-8H,1H3,(H,17,19)(H,18,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVXHDTSMKZOAHO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=CC3=C2C(=O)NC3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.